Cas no 619-42-1 (Methyl 4-Bromobenzoate)

Methyl 4-Bromobenzoate Properties

Names and Identifiers

• RARECHEM AL BF 0075
• BRBSME
• METHYL P-BROMOBENZOATE
• METHYL 4-BROMOBENZOATE
• 4-BROMOBENZOIC ACID METHYL ESTER
• 4-bromo-benzoicacimethylester
• Benzoic acid, 4-bromo-, methyl ester
• Benzoic acid, p-bromo-, methyl ester
• p-Bromobenzoic acid, methyl ester
• AKOS002264647
• UB1YSJ5XAR
• NSC-9392
• FT-0617866
• Methyl 4-bromobenzoate, 99%
• Q27290993
• 4-bromobenzoicacid methyl ester
• CCG-252688
• IDI1_015113
• HMS1441J08
• 4-BROMOBENZOIC ACID METHYL ESTER [MI]
• W-105074
• F3095-4305
• 4-METHOXYCARBONYLPHENYL BROMIDE
• 4-bromo-phenyl carboxylic acid methyl ester
• 4-Bromo-benzoic acid methyl ester
• p-Bromobenzoic acid methyl ester
• EN300-44164
• Maybridge3_003726
• 619-42-1
• A8567
• AC-19470
• InChI=1/C8H7BrO2/c1-11-8(10)6-2-4-7(9)5-3-6/h2-5H,1H
• AM20060697
• CS-W004846
• SCHEMBL7623
• methyl 4-bromo-benzoate
• MFCD00013531
• 4-Bromobenzoic acid, methyl ester
• DTXSID7060702
• NSC9392
• B0556
• 4-METHOXYCARBONYL-1-BROMOBENZENE
• A833495
• EINECS 210-596-6
• 1-BROMO-4-(METHOXYCARBONYL)BENZENE
• AE-848/01025045
• SY001702
• Z19682625
• GS-3045
• 4-bromo benzoic acid methyl ester
• NSC 9392
• methyl-4-Bromobenzoate
• 1643577-32-5
• UNII-UB1YSJ5XAR
• Methyl p-bromo benzoate
• NS00034860
• Benzoic acid, p-bromo-, methyl ester (8CI)
• Benzoic acid, 4bromo, methyl ester
• Benzoic acid, pbromo, methyl ester (8CI)
• Methyl pbromobenzoate
• Benzoic acid, pbromo, methyl ester
• pBromobenzoic acid, methyl ester
• DTXCID1043174
• Methyl4-bromobenzoate
• 4-Bromobenzoic Acid Methyl Ester
• Methyl 4-bromobenzoate
• +Expand

• MDL： MFCD00013531
• InChIKey： CZNGTXVOZOWWKM-UHFFFAOYSA-N
• Inchi： 1S/C8H7BrO2/c1-11-8(10)6-2-4-7(9)5-3-6/h2-5H,1H3
• SMILES： C(OC)(=O)C1=CC=C(Br)C=C1
• BRN： 2045132

Computed Properties

• Exact Mass: 213.96294g/mol
• Surface Charge: 0
• XLogP3: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 213.96294g/mol
• Monoisotopic Mass: 213.96294g/mol
• Topological Polar Surface Area: 26.3Ų
• Heavy Atom Count: 11
• Complexity: 139
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 2.23570
• PSA: 26.30000
• Merck: 1408
• Refractive Index: 1.549
• Water Partition Coefficient: Insoluble in water.
• Boiling Point: 262.2±13.0 °C at 760 mmHg
• Melting Point: 79.0 to 81.0 deg-C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C
• Flash Point: 112.4±19.8 °C
• Solubility: Insoluble in water. ;Solubility in Methanol almost transparency
• Color/Form: Powder.
• Solubility: Not determined.
• Density: 1.5±0.1 g/cm3

Methyl 4-Bromobenzoate Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Instruction： 26
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Store at 4 ° C, better storage at -4 ° C
• Risk Phrases： 36/37/38
• Signal Word：Warning
• TSCA：Yes

Methyl 4-Bromobenzoate Customs Data

• HS CODE：29163990